2-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-A]pyridine-6-carboxylic acid
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Overview
Description
“2-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-A]pyridine-6-carboxylic acid” is a compound that belongs to the class of triazoles . Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are known for their ability to bind with a variety of enzymes and receptors in biological systems, thus exhibiting versatile biological activities .
Synthesis Analysis
Triazoles can be synthesized through various methods . A common approach involves a three-step reaction sequence that engages five reactive centers (amide, amine, carbonyl, azide, and alkyne) . This atom-economical, one-pot, three-step cascade process has been used for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine . The reaction can also be performed using enantiomeric starting materials, leading to enantiomeric quinazolinotriazolobenzodiazepine .Scientific Research Applications
Selective Sensitization of Lanthanide Emissions
Triarylboron-functionalized dipicolinic acids have been synthesized to effectively sensitize the emissions of Eu(III) and Tb(III) ions, showing high quantum efficiency. This research indicates potential applications in materials science, particularly in the development of luminescent materials (Park et al., 2014).
Antimycobacterial Agents
Fluorinated 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid derivatives have been designed and synthesized as antimycobacterial agents, showing potent inhibition against the Mycobacterium tuberculosis H37Rv strain. This research highlights the therapeutic potential of these compounds in treating tuberculosis (Abdel-Rahman et al., 2009).
Metal-Free Synthesis of Triazolopyridines
A novel metal-free method for synthesizing 1,2,4-triazolo[1,5-a]pyridines has been developed, featuring short reaction times and high yields. This research provides a new avenue for synthesizing biologically important heterocycles efficiently (Zheng et al., 2014).
Selective Al(3+) Sensors
Pyrrolidine constrained bipyridyl-dansyl conjugates have been synthesized as selective ratiometric and colorimetric chemosensors for Al(3+), demonstrating potential applications in environmental monitoring and analytical chemistry (Maity & Govindaraju, 2010).
A2A Adenosine Receptor Molecular Probes
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been developed as high-affinity and selective antagonists for the human A2A adenosine receptor. These compounds serve as valuable pharmacological probes for studying the receptor, suggesting their use in drug development and molecular pharmacology (Kumar et al., 2011).
Anticancer Agents Targeting Tubulin
Triazolopyrimidines have been identified as anticancer agents with a unique mechanism of tubulin inhibition, distinct from that of paclitaxel and vincristine. This research expands the arsenal of anticancer drugs and provides insights into novel therapeutic targets (Zhang et al., 2007).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including inflammation, cell proliferation, and immune response .
Mode of Action
Triazole compounds, which include the 1,2,4-triazolo[1,5-a]pyridine moiety, are known to interact with a variety of enzymes and receptors in the biological system, showing versatile biological activities . They can bind to their targets and induce changes that affect the function of the target .
Biochemical Pathways
Similar compounds, such as 1,2,4-triazolo[1,5-a]pyridine, have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways . These activities include acting as RORγt inverse agonists, PHD-1, JAK1, and JAK2 inhibitors , which are involved in inflammation, cell proliferation, and immune response pathways.
Result of Action
Compounds with similar structures have been associated with various biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound could have a wide range of molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
They can make specific interactions with different target receptors due to their ability of hydrogen bond accepting and donating characteristics .
Cellular Effects
Related compounds have been shown to exhibit anti-tumor activity against various cancer cell lines .
Molecular Mechanism
Triazolopyridines are known to react with electrophiles in two contrasting ways, giving substituted triazolopyridines or products resulting from triazolo ring opening with loss of molecular nitrogen .
Metabolic Pathways
Related compounds are known to undergo a variety of transformations .
Properties
IUPAC Name |
2-(3-fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FN3O2/c14-10-3-1-2-8(6-10)12-15-11-5-4-9(13(18)19)7-17(11)16-12/h1-7H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYCSVBWSNGIJKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NN3C=C(C=CC3=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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